Cas no 2137563-46-1 (1-(3-Hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-Hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2137563-46-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6045778
• PubChem ID: 165463227
• Update Time: 2025-10-23

1-(3-Hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-765455
• 2137563-46-1
• 1-(3-hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid
• 1-(3-Hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H21NO3/c14-10(15)11(5-2-1-3-6-11)12(16)7-4-8-13-9-12/h13,16H,1-9H2,(H,14,15)
• InChI Key： CPOBTSBMZLWGGQ-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(3-Hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid

Introduction to 1-(3-Hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2137563-46-1)

1-(3-Hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service registry number 2137563-46-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclohexane ring conjugated with a piperidine moiety, has garnered attention due to its structural versatility and potential biological activity. The presence of both hydroxyl and carboxylic acid functional groups makes it a promising candidate for further exploration in medicinal chemistry.

The compound's structure, characterized by a rigid cyclohexane backbone and a flexible piperidine ring, suggests potential applications in the development of small-molecule inhibitors or modulators. The 3-hydroxypiperidin-3-yl substituent, in particular, is a key feature that may contribute to its interactions with biological targets. Piperidine derivatives are well-known for their role in drug design, often serving as pharmacophores in kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. The 1-(3-hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid structure has been analyzed using docking studies to evaluate its potential interactions with various enzymes and receptors. Preliminary results indicate that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways, making it a valuable scaffold for drug development.

In addition to its pharmacological potential, the compound's chemical properties make it suitable for further functionalization. The carboxylic acid group can be esterified or amidated to enhance solubility or bioavailability, while the hydroxyl group offers opportunities for derivatization into more complex structures. These modifications could lead to novel analogs with improved pharmacokinetic profiles and therapeutic efficacy.

The synthesis of 1-(3-hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid has been optimized using multi-step organic reactions, including cyclization and nucleophilic substitution. Advanced synthetic techniques such as transition-metal catalysis have been employed to improve yield and purity. These methods align with current trends in green chemistry, emphasizing efficiency and environmental sustainability.

Current research is focused on exploring the biological activity of this compound through both in vitro and in vivo studies. Initial experiments have shown promising results in cell-based assays, where 1-(3-hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid demonstrated modulatory effects on selected targets. Further investigation is warranted to elucidate its mechanism of action and assess its potential as a lead compound for therapeutic intervention.

The compound's structural features also make it an interesting candidate for developing probes in chemical biology. By tagging it with fluorophores or other reporter groups, researchers can investigate its interactions within cellular environments. Such studies could provide insights into signaling pathways and molecular processes relevant to human health and disease.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the research on 1-(3-hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid. These partnerships can facilitate the translation of laboratory findings into clinical applications, ensuring that promising compounds like this one reach patients in need. The integration of high-throughput screening technologies will further accelerate the discovery process by enabling rapid evaluation of large libraries of derivatives.

As our understanding of molecular interactions continues to grow, compounds like 1-(3-hydroxypiperidin-3-yl)cyclohexane-1-carboxylic acid will play an increasingly important role in drug discovery and development. Their unique structural features offer a foundation for innovation, allowing chemists and biologists to design molecules with tailored properties. By leveraging cutting-edge technologies and interdisciplinary approaches, we can unlock new therapeutic possibilities and improve patient outcomes worldwide.